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Compound of Interest

Compound Name: 4-Aminobiphenyl-d9

Cat. No.: B3044153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling precautions, and
experimental considerations for 4-Aminobiphenyl-d9 (4-ABP-d9). The content is intended to
support researchers, scientists, and drug development professionals in the safe and effective
use of this isotopically labeled compound.

Compound Identification and Properties

4-Aminobiphenyl-d9 is a deuterated analog of 4-Aminobiphenyl (4-ABP), a known human
carcinogen.[1] The isotopic labeling makes it a valuable internal standard for quantitative
analysis in various research applications, particularly in metabolic and pharmacokinetic studies.

[2]

Table 1: Chemical and Physical Properties of 4-Aminobiphenyl-d9
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Property Value Reference

2,3,5,6-tetradeuterio-4-
Chemical Name (2,3,4,5,6- [3]

pentadeuteriophenyl)aniline

4-Aminodiphenyl-d9, 4-
Synonyms Biphenylamine-d9, 4- [4][5]
Phenylaniline-d9

CAS Number 344298-96-0
Molecular Formula C12H2D9N
Molecular Weight 178.28 g/mol
Physical State Solid
Appearance Off-white to brown solid
Melting Point 52 -54°C (126 - 129 °F)
N ) 302 °C (576 °F) (for non-
Boiling Point
deuterated)
Slightly soluble in DMSO and
- Methanol. Soluble in hot water,
Solubility
ethanol, ether, and chloroform
(for non-deuterated).
Isotopic Enrichment =98 atom % D

Safety and Hazard Information

4-Aminobiphenyl-d9 is classified as a carcinogen and is harmful if swallowed. Extreme
caution should be exercised when handling this compound.

Table 2: GHS Hazard Classification and Statements
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. . . Hazard
Classification Pictogram Signal Word
Statement(s)
Acute Toxicity, Oral E, ] H302: Harmful if
laalt text Warning
(Category 4) swallowed.
Carcinogenicity E, H350: May cause
laalt text Danger

(Category 1A)

cancer.

Precautionary Measures

A comprehensive set of precautionary measures must be followed to minimize exposure risk.

Table 3: Precautionary Statements
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Category Statement Code Precautionary Statement

] Obtain special instructions
Prevention P201
before use.

Do not handle until all safety
P202 precautions have been read

and understood.

Wash skin thoroughly after

P264 _
handling.
Do not eat, drink or smoke
P270 ) )
when using this product.
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.
IF SWALLOWED: Get medical
Response P301 + P317
help.
IF exposed or concerned: Get
P308 + P313 ] ) ]
medical advice/ attention.
P330 Rinse mouth.
Storage P405 Store locked up.
Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of 4-Aminobiphenyl-d9
and ensuring laboratory safety.

Engineering Controls and Personal Protective
Equipment (PPE)
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» Ventilation: All work with 4-Aminobiphenyl-d9 should be conducted in a certified chemical
fume hood to avoid inhalation of dust.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Skin Protection: A lab coat, long pants, and closed-toe shoes must be worn.

o Gloves: Use chemically resistant gloves (e.g., nitrile) and change them immediately if
contaminated.

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator should be
used.

General Handling and Storage

e Avoid Contact: Prevent contact with skin, eyes, and clothing.
e Dust Formation: Avoid creating dust when handling the solid compound.

o Storage Conditions: Store in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area. Some suppliers recommend storage at room temperature, while others
suggest -20°C for long-term stability, especially for solutions. Always refer to the
manufacturer's specific recommendations.

e Incompatibilities: Keep away from strong oxidizing agents and acids.

Experimental Applications and Protocols

4-Aminobiphenyl-d9 is primarily used as an internal standard in analytical methods for the
quantification of 4-Aminobiphenyl, particularly in studies of DNA adduct formation and
metabolic profiling.

Use as an Internal Standard in GC-MS Analysis of DNA
Adducts

The following is a generalized protocol based on established methods for the analysis of 4-
ABP-DNA adducts.
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Sample Preparation Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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